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Compound of Interest

Compound Name: Idasanutlin (enantiomer)

Cat. No.: B12392209 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for all laboratory personnel handling the potent MDM2 antagonist, Idasanutlin (enantiomer),
also known as RG7388 (enantiomer). Adherence to these protocols is mandatory to ensure

personal safety and proper disposal.

Idasanutlin is a small molecule inhibitor of the p53-MDM2 interaction with potential

antineoplastic activity.[1] Due to its hazardous properties, including potential for skin, eye, and

respiratory irritation, and harm if swallowed, stringent safety measures are required.[2]

Personal Protective Equipment (PPE) and Hazard
Summary
Personnel must wear the prescribed PPE when handling Idasanutlin in any form, including

solids, solutions, and waste. The following table summarizes the required PPE and associated

hazards.
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Hazard Classification Required Personal Protective Equipment

Acute Toxicity, Oral (Harmful if swallowed)[2]

Gloves: Two pairs of chemotherapy-rated,

powder-free nitrile gloves (ASTM D6978).[3][4]

The inner glove should be tucked under the

gown cuff and the outer glove should cover the

cuff.[3] Gown: Disposable, polyethylene-coated

or other laminate, impervious gown with long

sleeves and tight-fitting cuffs.[3][4]

Skin Irritation (Causes skin irritation)[2]
Gloves: As specified above. Gown: As specified

above.

Eye Irritation (Causes serious eye irritation)[2]
Eye/Face Protection: Chemical splash goggles

and a full-face shield.[3][4]

Specific Target Organ Toxicity, Single Exposure

(May cause respiratory irritation)[2]

Respiratory Protection: A NIOSH-certified N95

respirator is required for handling powders

outside of a certified chemical fume hood or for

cleaning spills.[3][4] All handling of powdered

Idasanutlin should be performed in a chemical

fume hood.[5][6]

Standard Operating Procedure for Handling
Idasanutlin
1. Preparation and Weighing (Solid Compound):

All weighing and preparation of stock solutions from solid Idasanutlin must be conducted

within a certified chemical fume hood to prevent inhalation of airborne particles.[5][6]

Before beginning, ensure the work area is clean and decontaminated.

Don all required PPE as outlined in the table above.

Use dedicated equipment (spatulas, weigh boats) for handling the compound.

Carefully transfer the desired amount of Idasanutlin to a tared container. Avoid creating dust.
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Close the primary container immediately after use.

2. Solution Preparation and Handling:

Prepare solutions within the chemical fume hood.

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

If working with solutions outside of a fume hood (e.g., in a biological safety cabinet for cell

culture), ensure all PPE is worn, including double gloves, a gown, and eye protection.

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with

copious amounts of water for at least 20 minutes and seek medical attention.[6]

3. Spill Management:

In the event of a spill, evacuate the immediate area and alert others.

For small spills, use a commercially available chemotherapy spill kit, following the

manufacturer's instructions.

Wear full PPE, including two pairs of chemotherapy gloves, a disposable gown, eye

protection, and an N95 respirator, when cleaning up spills.[3][4]

Absorb the spill with absorbent pads, working from the outside in.

Clean the area with an appropriate deactivating agent (if available and compatible) followed

by a thorough cleaning with soap and water.

All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
All materials contaminated with Idasanutlin are considered hazardous waste and must be

disposed of according to institutional and regulatory guidelines.

Solid Waste: This includes contaminated gloves, gowns, weigh boats, pipette tips, and other

disposables. Place all solid waste into a designated, sealed, and clearly labeled hazardous
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waste container (typically a yellow or black container for chemotherapy waste).

Liquid Waste: Unused solutions and contaminated liquid media should be collected in a

designated, sealed, and clearly labeled hazardous waste container. Do not pour Idasanutlin

solutions down the drain.[5][6]

Sharps: Needles, syringes, or other sharps contaminated with Idasanutlin must be placed in

a designated sharps container for hazardous waste.

Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste. This may involve contacting the Environmental Health and Safety (EHS)

office.[7]

Workflow for Safe Handling of Idasanutlin
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Safe Handling Workflow for Idasanutlin

Preparation

Experimental Handling
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Final Disposal
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Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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